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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551793

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of IR 754 Carboxylic Acid (CAS No. 2311980-68-2). Adherence to these procedures is critical
to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Hazard Information

IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine dye that requires careful handling.
According to the Safety Data Sheet (SDS), this compound is classified as a skin and eye
irritant.[1][2]

Hazard ldentification and Classification:

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.[1][2]

Signal Word: Warning[1][2]
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Operational Plan: From Receipt to Disposal

This step-by-step guide outlines the procedures for the safe handling of IR 754 Carboxylic
Acid in a laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound at 4°C in a tightly sealed container, protected from moisture
and light.[3]

o Labeling: Ensure all containers are clearly labeled with the compound name, CAS number,
concentration, date of receipt, and relevant hazard warnings.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling IR 754 Carboxylic Acid in both solid
and solution forms.
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Protection Type Minimum Requirement Rationale

ANSI Z87-compliant safety

glasses with side shields or ) S
, Protects against eye irritation
) chemical splash goggles.[4] A )
Eye and Face Protection ) from dust particles or splashes
face shield should be worn )
) of the solution.[1]
over goggles when there is a

significant splash hazard.

Disposable nitrile gloves are
the minimum requirement.[4]

Consider double-gloving for )
Prevents skin contact and

Hand Protection added protection. Gloves must
irritation.[1][5]

be inspected before use and
changed immediately upon

contamination.

A laboratory coat is the

minimum requirement.[6] ]
] ) ] ] Protects skin and personal
Body Protection Consider a chemically resistant ) o
] clothing from contamination.
apron for procedures with a

higher risk of splashing.

All handling of the solid form
and preparation of solutions
) ) should be conducted in a Prevents respiratory tract
Respiratory Protection -~ ) o
certified chemical fume hood to irritation.
minimize inhalation of dust or

aerosols.[7]

Handling and Experimental Procedures

o Designated Area: All work with IR 754 Carboxylic Acid should be performed in a designated
area, preferably within a chemical fume hood.[7]

e Weighing: When weighing the solid form, do so in a fume hood to avoid the generation and
inhalation of dust particles.[7]
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Reconstitution: When preparing solutions, add the solvent slowly to the dye to prevent
splashing.[7]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[1][2]

Spill and Emergency Procedures

Spill Cleanup: In case of a spill, avoid breathing dust or vapors.[5] Use appropriate PPE and
absorb liquid spills with an inert material (e.g., diatomite, universal binders).[1]
Decontaminate the spill area and equipment by scrubbing with alcohol.[1] Collect all cleanup
materials in a sealed container for hazardous waste disposal.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do.[1][5] Seek prompt medical attention.

Skin Contact: Wash the affected area thoroughly with plenty of soap and water.[1][2]
Remove contaminated clothing and wash it before reuse.[1][2] If skin irritation occurs, seek
medical advice.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory
support and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician or
Poison Control Center immediately.[1][5]

Disposal Plan

All waste contaminated with IR 754 Carboxylic Acid is considered hazardous waste and must

be disposed of in accordance with institutional, local, state, and federal regulations.

» Waste Segregation: Do not mix cyanine dye waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[7]

Containerization: Collect all solid and liquid waste in designated, sealed, and clearly labeled
hazardous waste containers.[7]
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o Contaminated Materials: This includes used gloves, pipette tips, bench paper, and any other
disposable materials that have come into contact with the dye. These items must be placed
in a designated hazardous waste container.[7]

o Empty Containers: The first rinse of an "empty" container must be collected and disposed of
as hazardous waste.[7]

o Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of
hazardous waste.[7]

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling of IR 754 Carboxylic
Acid, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of IR 754 Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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